Cas no 2386966-25-0 (4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid)

• Product Name: 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid
• CAS No: 2386966-25-0
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 4787261
• Update Time: 2025-05-24

4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid

• Inchi： 1S/C25H21NO4/c27-22(28)25-19-16-20(25)18-21(25)17(19)24(16,18)10-26-23(29)30-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-21H,9-10H2,(H,26,29)(H,27,28)
• InChI Key： AAMIRHWCDXGSJT-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C1C1C2C3C14CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 399.14705815 g/mol
• Monoisotopic Mass: 399.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6
• Molecular Weight: 399.4

Additional information on 4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid

4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid: A Comprehensive Overview

4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid (CAS No. 2386966-25-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is notable for its unique structure, which combines a cubane framework with a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in various research and industrial applications.

The cubane moiety in this compound is a cube-like structure composed of eight carbon atoms arranged in a three-dimensional framework. This structure imparts exceptional stability and rigidity to the molecule, which is highly desirable in applications requiring precise molecular geometry. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis, offering excellent stability under harsh reaction conditions while being easily removable under specific acidic or enzymatic cleavage.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid, leveraging advanced coupling reactions and stereocontrol techniques. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Researchers have also explored the use of this compound in the development of novel materials with tailored mechanical and electronic properties.

In the context of drug discovery, 4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid has been investigated as a potential scaffold for designing bioactive molecules. Its rigid structure allows for precise control over molecular interactions, which is critical in optimizing pharmacokinetic properties such as bioavailability and target specificity. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in cancer progression and neurodegenerative diseases.

The integration of cubane and Fmoc functionalities has also opened new avenues in catalysis. The compound has been employed as a ligand in transition metal-catalyzed reactions, where its unique geometry enhances catalytic efficiency and selectivity. For instance, it has been used to develop catalysts for asymmetric hydrogenation and cross-coupling reactions, which are pivotal in synthesizing complex organic molecules with high enantioselectivity.

From an environmental standpoint, researchers have explored the biodegradation pathways of 4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cubane-1-carboxylic acid, aiming to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, with intermediates exhibiting reduced toxicity compared to the parent molecule.

In conclusion, 4-[(9H-fluoren-9-y